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Compound of Interest

Compound Name: Lazurite

Cat. No.: B1171647

Audience: Researchers, scientists, and drug development professionals.

Core Subject: A detailed examination of the trisulfide radical anion (S3+-) as the primary
chromophore responsible for the deep blue coloration of the mineral lazurite. This guide
synthesizes spectroscopic data and experimental methodologies to provide a comprehensive
understanding of this natural pigment.

Introduction: The Origin of Ultramarine Blue

Lazurite is a tectosilicate mineral and a member of the sodalite group, most famously known
as the primary component of the semi-precious rock lapis lazuli.[1][2] For millennia, this rock
has been prized for its intense, deep blue color, which, when refined, produces the highly
valued ultramarine pigment.[3][4] The origin of this remarkable color is not due to transition
metal ions, as is common in many minerals, but rather to an unusual chromophore: the
trisulfide radical anion (S3+-), a highly reactive species trapped and stabilized within the
mineral's crystalline cage-like structure.[5][6]

This document provides a technical overview of the S3s— chromophore, detailing its
characterization through various spectroscopic techniques, presenting key quantitative data,
and outlining the experimental protocols used for its study.

The Lazurite Framework and Sulfur Species
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Lazurite possesses a complex aluminosilicate framework structure typical of sodalite-group
minerals, with the general formula (Na,Ca)s(AlISiO4)6(SO4,S,Cl)2.[7] A more recently refined
idealized formula for lazurite is NazCa(AleSic024)(S04)(S3)~*H20.[8][9][10] This framework
forms cages that encapsulate various anions and radical anions.

While the S3«- radical anion is the principal blue chromophore, other sulfur species are often
present and can modify the final hue[11]:

Sz2e— (Disulfide radical anion): A yellow chromophore.[12]

Sa (Tetrasulfur): A purple or red chromophore.[10][11]

SOse— (Sulfur trioxide radical anion): A subordinate blue chromophore.[11]

S042~ (Sulfate anion): A non-chromophoric species essential for charge balance within the
structure.[11]

The relative concentrations of these species, particularly S3«— and S2¢—, determine whether
the mineral appears blue, green (a mix of blue and yellow), or another shade.[12]

Spectroscopic Characterization of the S3-
Chromophore

The identification and characterization of the S3— radical anion in lazurite rely on a
combination of spectroscopic methods. Each technique probes different aspects of the
molecule's electronic and vibrational states.

UV-Visible (UV-Vis) Spectroscopy

The intense blue color of lazurite is a direct result of strong light absorption in the yellow-red
portion of the visible spectrum. The S3«— chromophore exhibits a broad and intense absorption
band with a maximum (Amax) in the range of 595—-620 nm.[11] This absorption corresponds to
an electronic transition within the radical anion.

Raman Spectroscopy
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Raman spectroscopy is a powerful non-destructive technique for identifying the vibrational
modes of the sulfur species within the lazurite matrix. The S3+- radical anion has a distinct and
well-documented Raman fingerprint, characterized by a strong fundamental symmetric
stretching mode (v1) at approximately 548-550 cm~1.[5][13][14] Other associated bands include
a bending mode (v2) around 245-265 cm~* and an antisymmetric stretching mode (vs) around
578-585 cm~1.[9][15] A series of overtones and combination bands of the main vi peak can
often be observed, particularly when using resonance Raman techniques.[16]

Electron Paramagnetic Resonance (EPR) Spectroscopy

As a radical species with an unpaired electron, S3«— is paramagnetic and therefore active in

EPR (also known as ESR) spectroscopy. The EPR spectrum of lazurite containing the S3+—

radical is characterized by a broad signal with a g-factor value of approximately 2.030.[9][17]
This value, being greater than that of a free electron, is consistent with the model of the S3e-
radical having an electron and a hole on its outer shell.[9]

Quantitative Data Summary

The following tables summarize the key quantitative spectroscopic data for the identification of
the S3+— chromophore and related sulfur species in lazurite.

Table 1: UV-Visible Absorption Data

Chromophore Absorption Maximum (Amax)
S3e— (Trisulfide radical anion) 595 - 620 nm[11]
S2-- (Disulfide radical anion) ~380 - 411 nm[18][19]
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Table 2: Raman Spectroscopy Data

Chromophore / Species

Vibrational Mode

S3e- Symmetric Stretch (v1)
S3e- Bending (v2)

S3e- Antisymmetric Stretch (vs)
S2e— Stretch (v1)

S04z~ Symmetric Stretch (vi)

Table 3: Electron Paramagnetic Resonance
(EPR) Data

Chromophore

g-factor

S3e- (Trisulfide radical anion)

~2.030[9]

Experimental Protocols

Detailed methodologies are critical for the accurate characterization of the S3e— chromophore.

The following sections describe typical protocols for the key experiments cited.

Protocol for Raman Spectroscopy

This non-destructive technique is ideal for analyzing the mineral directly without sample

preparation.[13]

 Instrumentation: A confocal Raman microscope (e.g., HORIBA LabRAM HR Evolution,

Renishaw inVia) is used.[16]

o Excitation Source: Common laser sources include a 532 nm laser for resonance

enhancement of the S3¢— signal or a 785 nm laser to minimize fluorescence and focus-

dependent signal variations on rough surfaces.[5][9][16]

o Objective: A long working distance 50x objective (NA 0.50-0.55) or a 100x objective (NA

0.90) is typically employed.[5][16]
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e Spectrometer Settings:
o Grating: 1200 lines/mm or 1800 lines/mm grating.[16]
o Spectral Range: 100 to 4000 cm~1,[9]
o Resolution: ~1.5 to 6 cm~1.[9][16]
o Data Acquisition:
o The laser is focused directly onto the blue areas of the lazurite sample.

o Laser power is controlled (e.g., 10% filter, ~3-5 mW at the sample) to prevent thermal
degradation of the sulfur species.[9][16]

o Spectra are collected with multiple accumulations (e.g., 3-50 scans) of several seconds
each (e.g., 1-10 s) to improve the signal-to-noise ratio.[9][16]

Protocol for Electron Paramagnetic Resonance (EPR)
Spectroscopy

EPR is essential for confirming the radical nature of the chromophore.

Instrumentation: A continuous-wave (CW) EPR spectrometer operating at X-band frequency
(~9.5 GHz) is standard. Pulsed EPR can also be used for relaxation studies.[17]

o Sample Preparation: A small, powdered sample of lazurite is placed into a high-purity quartz
EPR tube.

e Measurement Conditions:

o Spectra are typically recorded at room temperature. Low-temperature measurements
(e.g., liquid helium temperatures) can be performed to study relaxation phenomena.[17]

o The magnetic field is swept over a range appropriate for detecting signals around g = 2.03.

o Data Analysis: The g-factor is calculated from the resonant magnetic field and the microwave
frequency. The signal intensity can be used to estimate the concentration of the radical

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


http://www.minsocam.org/msa/ammin/toc/2023/open_access/AM108P2234.pdf
https://medphysics-irk.ru/publication/pdf/Sapozhnikov2021.pdf
https://medphysics-irk.ru/publication/pdf/Sapozhnikov2021.pdf
http://www.minsocam.org/msa/ammin/toc/2023/open_access/AM108P2234.pdf
https://www.benchchem.com/product/b1171647?utm_src=pdf-body
https://medphysics-irk.ru/publication/pdf/Sapozhnikov2021.pdf
http://www.minsocam.org/msa/ammin/toc/2023/open_access/AM108P2234.pdf
https://medphysics-irk.ru/publication/pdf/Sapozhnikov2021.pdf
http://www.minsocam.org/msa/ammin/toc/2023/open_access/AM108P2234.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11932715/
https://www.benchchem.com/product/b1171647?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11932715/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

species.[17]
Protocol for UV-Visible Spectroscopy

This method directly measures the light absorption that causes the blue color.

e Instrumentation: A UV-Vis spectrophotometer equipped with a diffuse reflectance integrating
sphere is used for solid samples.

o Sample Preparation: The lazurite sample is typically analyzed as a powder.
e Measurement Parameters:
o Spectral Range: 400—-700 nm to cover the visible spectrum.[20]
o Mode: Diffuse reflectance mode with the specular component excluded (SCE).[20]

o Standard: A white standard (e.g., BaSOa or calibrated Spectralon) is used as a reference
for 100% reflectance.

o Data Analysis: The reflectance data (R) is often converted to absorbance or plotted as
Kubelka-Munk units to correlate with the concentration of the absorbing species. The
wavelength of maximum absorption (Amax) is identified.

Visualized Workflows and Relationships

The following diagrams illustrate the analytical workflow for chromophore identification and the
relationship between different sulfur species and the resulting mineral color.
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Caption: Analytical workflow for identifying the S3- chromophore in lazurite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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